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Compound of Interest

Compound Name: 5-Bromo-2-Cyano-3-Nitropyridine

Cat. No.: B1272476

Technical Guide: 5-Bromo-2-Cyano-3-
Nitropyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Bromo-2-Cyano-3-Nitropyridine, a
key intermediate in organic synthesis. The document details its physicochemical properties,

provides an experimental protocol for its synthesis, and illustrates its central role in the
development of targeted therapeutics.

Core Physicochemical Data

5-Bromo-2-Cyano-3-Nitropyridine is a versatile heterocyclic compound distinguished by its
bromine, cyano, and nitro functional groups.[1] These features make it a valuable building block
for creating a variety of biologically active molecules.[1]
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Property Value

Molecular Formula CeH2BrNsO2[1][2][3][4]1[5]

Molecular Weight 228.01 g/mol [3][5]

IUPAC Name 5-bromo-3-nitropyridine-2-carbonitrile[2][3]
CAS Number 573675-25-9[2][3]

Light orange to yellow to green
Appearance
powder/crystal[6]

Melting Point 105 - 109 °C[1]

Synthetic Protocol: Synthesis of 5-Bromo-2-Cyano-
3-Nitropyridine

The following protocol describes a common method for the synthesis of 5-Bromo-2-Cyano-3-
Nitropyridine from 2,5-Dibromo-3-nitropyridine and copper(l) cyanide.[7][8]

Materials:

¢ 2,5-dibromo-3-nitro-pyridine (1 equivalent)

o Copper(l) Cyanide (CuCN) (1.1 equivalents)
» Propionitrile

o Ethyl acetate (EtOAC)

 Brine solution

e Sodium sulfate (Na2S0a4)

 Silica gel

e Dichloromethane (DCM)

¢ Methanol (MeOH)
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Procedure:

e To a stirred solution of 2,5-dibromo-3-nitro-pyridine (88.68 mmol) in propionitrile (100 ml),
add CuCN (97.55 mmol).[8]

e Heat the reaction mixture to 90°C and maintain for 17 hours.[8]

 Allow the mixture to cool to room temperature.[8]

 Dilute the reaction mixture with EtOAc and wash twice with brine.[8]

e Dry the organic layer with Na2SO4 and concentrate under reduced pressure.[8]

o Purify the resulting residue by silica gel column chromatography using a DCM/MeOH
gradient (95:5 to 85:15) to yield 5-Bromo-3-nitropyridine-2-carbonitrile as a yellow solid.[8]

Key Applications in Research and Development

5-Bromo-2-Cyano-3-Nitropyridine is a crucial starting material in the synthesis of a wide
range of functional molecules. Its applications span pharmaceuticals, agrochemicals, and
material science.[1] In drug discovery, it is a key pharmacophore for developing ATP-
competitive kinase inhibitors, which are instrumental in creating anticancer and anti-
inflammatory drugs.[9] The compound's multiple reactive sites also make it ideal for
combinatorial chemistry to generate compound libraries for high-throughput screening.[9]
Furthermore, its derivatives are explored as intermediates for organic electronic materials.[9]

Visualizing Synthetic and Application Pathways

The following diagrams illustrate the synthesis workflow and a key application pathway for 5-
Bromo-2-Cyano-3-Nitropyridine.

Cool, Dilute with EtOA,

Dry with Na2S04,
Wash with Brine Concenirat

oncentrate,
silica Gel Chromatography

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0260657.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0260657.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0260657.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0260657.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0260657.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0260657.htm
https://www.benchchem.com/product/b1272476?utm_src=pdf-body
https://www.chemimpex.com/products/44785
https://www.tantuchemicals.com/pesticide-intermediates/5-bromo-2-cyano-3-nitropyridine-cas-573675-25.html
https://www.tantuchemicals.com/pesticide-intermediates/5-bromo-2-cyano-3-nitropyridine-cas-573675-25.html
https://www.tantuchemicals.com/pesticide-intermediates/5-bromo-2-cyano-3-nitropyridine-cas-573675-25.html
https://www.benchchem.com/product/b1272476?utm_src=pdf-body
https://www.benchchem.com/product/b1272476?utm_src=pdf-body
https://www.benchchem.com/product/b1272476?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Synthesis workflow for 5-Bromo-2-Cyano-3-Nitropyridine.
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Caption: Role in kinase inhibitor drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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